Cambridge id 5513865
Overview
Description
Cambridge id 5513865 is a synthetic compound that has been developed for scientific research purposes. It is a member of the pyrazolopyrimidine family of compounds and has been shown to have a range of potential applications in various fields of research.
Mechanism of Action
The mechanism of action of Cambridge id 5513865 is not fully understood, but it is believed to act as a modulator of various cellular signaling pathways. It has been shown to have an effect on the activity of various enzymes and receptors in the body, which may play a role in its potential therapeutic effects.
Biochemical and Physiological Effects:
Cambridge id 5513865 has been shown to have a range of biochemical and physiological effects in various cell and animal models. It has been shown to have an effect on cell proliferation, differentiation, and apoptosis, and has been shown to have potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of Cambridge id 5513865 for lab experiments is its ability to modulate various cellular signaling pathways, which makes it a useful tool for studying the effects of these pathways on cellular function. However, one of the limitations of the compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are a number of potential future directions for research on Cambridge id 5513865. One area of research could focus on further elucidating the compound's mechanism of action, which could help to identify new potential therapeutic targets. Another area of research could focus on developing new analogues of the compound with improved pharmacological properties. Additionally, research could focus on investigating the compound's potential applications in other areas of research, such as immunology and infectious diseases.
Synthesis Methods
The synthesis of Cambridge id 5513865 involves the reaction of a pyrazole derivative with a pyrimidine derivative, resulting in the formation of a pyrazolopyrimidine compound. The compound can be synthesized using a variety of methods, including traditional organic synthesis techniques and modern synthetic biology methods.
Scientific Research Applications
Cambridge id 5513865 has been shown to have potential applications in a range of scientific research fields, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to have potential as a novel therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
N-(3-methoxypropyl)bicyclo[2.2.1]heptan-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO/c1-13-6-2-5-12-11-8-9-3-4-10(11)7-9/h9-12H,2-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNZZYTWEVTVZQF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC1CC2CCC1C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Methoxypropyl)bicyclo[2.2.1]heptan-2-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 2-(1-chloroethyl)-5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate](/img/structure/B2499827.png)
![N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide](/img/structure/B2499831.png)
![4-tert-butyl-N-[2-[4-(4-tert-butylphenyl)sulfonylpiperazin-1-yl]ethyl]benzenesulfonamide](/img/structure/B2499835.png)
![1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoropiperidine-4-carboxylic acid](/img/structure/B2499838.png)
![Ethyl 5-(3,4-diethoxybenzamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate](/img/structure/B2499840.png)
